Cas no 163615-80-3 (Azulene, 4,6,8-trimethyl-1,2-bis(4-nitrophenyl)-)

• Product name: Azulene, 4,6,8-trimethyl-1,2-bis(4-nitrophenyl)-
• CAS No: 163615-80-3
• MF: C₂₅H₂₀N₂O₄
• Molecular Weight: 412.437306404114
• CID: 1347692

Azulene, 4,6,8-trimethyl-1,2-bis(4-nitrophenyl)- Properties

Names and Identifiers

• Azulene, 4,6,8-trimethyl-1,2-bis(4-nitrophenyl)-

• Inchi： 1S/C25H20N2O4/c1-15-12-16(2)22-14-23(18-4-8-20(9-5-18)26(28)29)25(24(22)17(3)13-15)19-6-10-21(11-7-19)27(30)31/h4-14H,1-3H3
• InChIKey： KEMCBPOUWQHNHB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C([N+]([O-])=O)C=C2)=C2C(=C(C)C=C(C)C=C2C)C=C1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• 精确分子量: 412.1424

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 587.9±45.0 °C(Predicted)
• PSA: 86.28